2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C13H6ClF3O2/c14-9-3-6(1-2-8(9)13(18)19)12-10(16)4-7(15)5-11(12)17/h1-5H,(H,18,19)
• InChI Key: FHIBFOYJORRCRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2F)F)F)Cl)C(=O)O
• Molecular Formula: C13H6ClF3O2
• DSSTOX Substance ID: DTXSID30690574
• Molecular Weight: 286.63 g/mol
• CAS RN: 1261902-65-1

Description

2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid, 95% (2C4TFPB) is a halogenated organic compound that is commonly used in scientific research. Due to its unique properties, it has many applications in the lab, ranging from synthesizing other compounds to studying biochemical and physiological effects. It is also known as 2C4TFPB and can be found in a variety of concentrations, with 95% being the most common.

Mechanism of Action

2C4TFPB works by inhibiting the activity of enzymes involved in the synthesis of prostaglandins, which are molecules involved in inflammation and other physiological processes. Specifically, it inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins. By inhibiting the activity of this enzyme, 2C4TFPB can reduce inflammation and modulate cell signaling pathways.
Biochemical and Physiological Effects
2C4TFPB has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, it has been shown to modulate cell signaling pathways, inhibit the growth of cancer cells, and reduce the toxicity of environmental pollutants. Additionally, it has been shown to have anti-fungal and anti-bacterial effects.

Advantages and Limitations for Lab Experiments

2C4TFPB has several advantages for use in lab experiments. It is relatively easy to synthesize, has a wide range of applications, and is relatively non-toxic. However, it also has some limitations. It is not very stable in solution and can decompose over time. Additionally, it is not soluble in water, so it must be dissolved in an organic solvent before use.

Future Directions

The future of 2C4TFPB is promising. It has a wide range of applications in the lab and has been shown to have a variety of biochemical and physiological effects. Future research could focus on further elucidating its mechanism of action, exploring its potential uses in drug development, and studying its effects on other organisms. Additionally, further research could focus on improving its stability in solution and exploring new methods of synthesis.

Synthesis Methods

2C4TFPB can be synthesized using a few different methods. The most common is a two-step process involving the reaction of 2-chloro-4-fluorobenzoic acid with trifluoroacetic anhydride. This reaction results in the formation of a trifluoromethyl ester, which is then hydrolyzed to form the desired 2C4TFPB. Other methods of synthesis involve the use of other reagents such as bromine, chlorine, and iodine.

Scientific Research Applications

2C4TFPB is used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as 2-chloro-4-trifluorobenzamide and 2-chloro-4-trifluorobenzoyl chloride. It has also been used in the study of biochemical and physiological effects, such as the inhibition of cyclooxygenase-2 (COX-2) and the modulation of cell signaling pathways. Additionally, it has been used to study the effects of environmental pollutants on aquatic organisms and to study the effects of various drugs on the body.